Cas no 1178931-24-2 (6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid)

• Product Name: 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid
• CAS No: 1178931-24-2
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5734697
• PubChem ID: 60791959
• Update Time: 2025-09-19

6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT25217
• 1178931-24-2
• F1967-5278
• SCHEMBL1814064
• AKOS010007466
• 6-[4-(hydroxymethyl)piperidin-1-yl]pyridazine-3-carboxylic acid
• starbld0008112
• 6-(4-(hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 6-[4-(hydroxymethyl)-1-piperidinyl]-
• 6-[4-(Hydroxymethyl)-1-piperidinyl]-3-pyridazinecarboxylic acid
• 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid

• Inchi： 1S/C11H15N3O3/c15-7-8-3-5-14(6-4-8)10-2-1-9(11(16)17)12-13-10/h1-2,8,15H,3-7H2,(H,16,17)
• InChI Key： LJQRDIPCOFKGPX-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2=CC=C(C(=O)O)N=N2)CC1

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid

Introduction to 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid (CAS No. 1178931-24-2)

6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1178931-24-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridazine core substituted with a piperidine ring and a hydroxymethyl functional group, making it a versatile scaffold for medicinal chemistry applications. The unique structural attributes of this compound have positioned it as a promising candidate for further exploration in the development of novel therapeutic agents.

The pyridazine moiety is a nitrogen-containing heterocycle that is widely recognized for its presence in numerous biologically active molecules. Pyridazines are known to exhibit a range of pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of a piperidin-1-yl group into the pyridazine framework introduces additional conformational flexibility and potential for interactions with biological targets. Specifically, the piperidine ring is frequently found in drug molecules due to its ability to mimic the binding pockets of enzymes and receptors, thereby enhancing binding affinity and selectivity.

The hydroxymethyl substituent on the piperidine ring further enriches the chemical space available for derivatization. This functional group can participate in hydrogen bonding interactions, making it an attractive moiety for designing molecules that interact with biological macromolecules. The presence of both nitrogen and oxygen atoms in this compound also suggests potential for redox-active properties, which could be exploited in the development of prodrugs or bioelectronic interfaces.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid with various biological targets. These studies have highlighted its potential as a scaffold for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promise in preliminary assays as a modulator of kinases, which are critical targets in oncology research.

In vitro studies have demonstrated that derivatives of this compound exhibit significant pharmacological activity. For instance, modifications to the hydroxymethyl group have led to compounds with improved solubility and bioavailability, which are essential characteristics for successful drug candidates. Furthermore, structural analogs have been synthesized to explore the influence of different substituents on the pyridazine and piperidine rings, providing insights into the relationship between molecular structure and biological activity.

The synthesis of 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include cyclization reactions to form the pyridazine core, followed by nucleophilic substitution to introduce the piperidine ring. The hydroxymethyl group is typically introduced through reduction or hydrolysis reactions, depending on the synthetic route chosen. Advances in green chemistry principles have also been applied to optimize these synthetic pathways, reducing waste and improving yields.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of heterocyclic moieties offers multiple opportunities for further derivatization, allowing researchers to fine-tune its pharmacological profile. The growing interest in multitarget-directed ligands (MTDLs) has also spurred investigations into how modifications of this scaffold can enhance its ability to interact with multiple biological targets simultaneously.

Future research directions may focus on exploring the compound's potential in treating neurological disorders. The piperidine ring is known to be present in several drugs used for neurodegenerative diseases, suggesting that derivatives of 6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid could have similar applications. Additionally, investigating its interaction with ion channels and receptors could open new avenues for developing treatments for conditions such as epilepsy and chronic pain.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to understand the dynamic behavior of this compound within biological environments. These studies provide valuable insights into how changes in its structure can influence its binding affinity and selectivity, guiding the design of more effective derivatives.

In conclusion,6-(4-(Hydroxymethyl)piperidin-1-yl)pyridazine-3-carboxylic acid (CAS No. 1178931-24-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications and synthetic strategies for this molecule, reinforcing its importance as a subject of scientific investigation.